Cas no 99-79-6 (iofendylate)

• Product Name: iofendylate
• CAS No: 99-79-6
• MF: C₁₉H₂₉IO₂
• MW: 416.33683848381
• CID: 81810
• PubChem ID: 7458
• Update Time: 2025-04-18

iofendylate Chemical and Physical Properties

Names and Identifiers

• iofendylate
• ethyl 10-(4-iodophenyl)undecanoate
• Iophendylate
• Iofendilato
• Myodil
• W-100019
• p-Iophendylate
• FT-0682962
• Mulsopaque; Myodil; Myodyl; Neurotrast; Pantopaque
• 3-09-00-02627 (Beilstein Handbook Reference)
• EINECS 202-787-8
• Mulsopaque
• Iofendilato [INN-Spanish]
• Ethyl 10-(p-iodophenyl)undecanoate
• BRN 2661373
• Ethyl 10-(p-iodophenyl)hendecanoate
• Iophendylate, p-
• Ethyl 10-(p-iodophenyl)undecylate
• UNII-6V3I57K9UL
• Iofendylate [INN:BAN]
• Q3801357
• IOPHENDYLATE [MI]
• 6V3I57K9UL
• 99-79-6
• AKOS005267217
• HSDB 3346
• BENZENEDECANOIC ACID, 4-IODO-.IOTA.-METHYL-, ETHYL ESTER
• NS00040560
• CS-0017569
• Undecanoic acid, 10-(p-iodophenyl)-, ethyl ester
• CHEMBL951
• Neurotrast
• Iofendylatum [INN-Latin]
• JOFENDYLATE
• Myodyl
• SCHEMBL492663
• HY-A0223
• DTXSID2052869
• Benzenedecanoic acid, 4-iodo-iota-methyl-, ethyl ester
• ethyl10-(4-iodophenyl)undecanoate
• Iofendylatum
• Jofendylatum
• DA-54356
• LAYLQVBQIBQVLL-UHFFFAOYSA-N
• Ethiodan

• MDL： MFCD00867941
• Inchi： 1S/C19H29IO2/c1-3-22-19(21)11-9-7-5-4-6-8-10-16(2)17-12-14-18(20)15-13-17/h12-16H,3-11H2,1-2H3
• InChI Key： LAYLQVBQIBQVLL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C)CCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 416.121223
• Monoisotopic Mass: 416.121223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7

Experimental Properties

• Density: d2020 1.240-1.263
• Melting Point: 25°C
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 208.5°C
• Refractive Index: nD25 1.5230-1.5280
• PSA: 26.30000
• LogP: 6.07860
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

iofendylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Toxicity：LD50 in mice, rats (g/kg): 4.6, 19 i.p. (Steinhausen)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes